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Compound of Interest

Compound Name: ML347

Cat. No.: B609147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a detailed protocol for the

intraperitoneal (IP) injection of ML347, a selective inhibitor of Activin receptor-like kinase 1

(ALK1) and ALK2. This document is intended to guide researchers in the effective in vivo

application of this compound.

Introduction
ML347 is a potent and selective inhibitor of ALK1 and ALK2, which are type I receptors in the

Transforming Growth Factor-beta (TGF-β) signaling pathway. With IC50 values of 46 nM and

32 nM for ALK1 and ALK2 respectively, ML347 demonstrates over 300-fold selectivity for these

receptors compared to ALK3.[1] By inhibiting ALK1 and ALK2, ML347 effectively blocks the

phosphorylation of Smad1/5, key downstream mediators in the TGF-β/Smad signaling

cascade. Due to its high clearance in hepatic microsomes, a non-oral route of administration,

such as intraperitoneal injection, is recommended for in vivo studies to ensure adequate

bioavailability.[2][3]
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Target IC50 (nM)

ALK1 46

ALK2 32

ALK3 >10,000

This table summarizes the in vitro inhibitory activity of ML347 against key ALK receptors.

General Guidelines for Intraperitoneal Injection in Mice
Parameter Recommendation

Needle Gauge 25-27 G

Injection Volume Up to 10 mL/kg

Injection Site Lower right abdominal quadrant

Angle of Insertion 15-30 degrees

This table provides general recommendations for the intraperitoneal injection procedure in

mice.

Experimental Protocols
Preparation of ML347 Formulation for In Vivo
Administration
Objective: To prepare a sterile solution of ML347 suitable for intraperitoneal injection in a

mouse model.

Materials:

ML347 powder

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 300 (PEG300), sterile
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Tween 80, sterile

Saline (0.9% NaCl), sterile

Sterile conical tubes (15 mL and 50 mL)

Sterile syringes and needles

Procedure:

A common vehicle for the in vivo administration of hydrophobic compounds like ML347 is a

mixture of DMSO, PEG300, Tween 80, and saline.

Stock Solution Preparation:

Aseptically weigh the required amount of ML347 powder.

Dissolve the ML347 powder in a minimal amount of sterile DMSO to create a concentrated

stock solution. For example, a stock concentration of 40 mg/mL can be prepared.

Vehicle Preparation:

In a sterile 50 mL conical tube, prepare the vehicle by mixing the components in the

following ratio:

5% DMSO

40% PEG300

5% Tween 80

50% Saline

Final Formulation:

Slowly add the ML347 stock solution to the prepared vehicle while vortexing to ensure

complete dissolution and a homogenous mixture.
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The final concentration of the dosing solution should be calculated based on the desired

dosage (mg/kg) and the average weight of the animals. For instance, for a 10 mg/kg dose

in a 20 g mouse with an injection volume of 100 µL, the final concentration of the working

solution would be 2 mg/mL.

Intraperitoneal Injection Protocol for ML347 in Mice
Objective: To administer ML347 to mice via intraperitoneal injection for in vivo studies.

Materials:

Prepared ML347 formulation

Experimental mice (e.g., C57BL/6)

Sterile 1 mL syringes with 25-27 G needles

70% ethanol wipes

Appropriate animal restraint device

Procedure:

Animal Preparation:

Weigh each mouse to determine the precise injection volume.

Properly restrain the mouse to expose the abdomen. This can be done manually or using

a restraint device.

Injection Site Identification:

Locate the lower right quadrant of the abdomen. This site is chosen to avoid puncturing

the cecum, which is located on the left side.

Aseptic Technique:

Swab the injection site with a 70% ethanol wipe and allow it to air dry.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b609147?utm_src=pdf-body
https://www.benchchem.com/product/b609147?utm_src=pdf-body
https://www.benchchem.com/product/b609147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Injection:

Draw the calculated volume of the ML347 formulation into a sterile syringe.

Insert the needle, bevel up, at a 15-30 degree angle into the peritoneal cavity.

Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or

other fluid is drawn, discard the syringe and prepare a new one.

Slowly inject the solution into the peritoneal cavity.

Post-Injection Monitoring:

Carefully withdraw the needle and return the mouse to its cage.

Monitor the animal for any signs of distress or adverse reactions immediately following the

injection and at regular intervals as dictated by the experimental design.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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